Cas no 2171751-97-4 (4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171751-97-4
• MF: C₂₆H₃₂N₂O₇
• MW: 484.541487693787
• CID: 5893992
• PubChem ID: 165563410
• Update Time: 2025-06-08

4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(3,3-dimethoxybutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171751-97-4
• EN300-1547369

• Inchi： 1S/C26H32N2O7/c1-26(33-2,34-3)14-15-27-24(31)22(12-13-23(29)30)28-25(32)35-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： SAZIPYKVUWISFB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C)(OC)OC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.22095136g/mol
• Monoisotopic Mass: 484.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171751-97-4)

4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171751-97-4, is a derivative of butanoic acid with intricate functional groups that make it a promising candidate for various biological applications. The presence of both carbamoyl and methoxycarbonyl groups, along with a fluorenyl moiety, contributes to its unique chemical properties and potential biological activities.

The structure of this compound can be broken down into several key functional components. The carbamoyl group at the 4-position of the butanoic acid backbone introduces a polar and basic moiety, which can participate in hydrogen bonding and ionic interactions. This feature is particularly useful in drug design, as it can enhance binding affinity to biological targets. Additionally, the fluorenylmethoxycarbonyl group attached to the amino group provides a hydrophobic anchor, which can improve the compound's solubility and stability in various environments.

The 3,3-dimethoxybutyl side chain further enhances the compound's complexity and functionality. This bulky group can influence the conformational flexibility of the molecule, potentially affecting its interaction with biological targets. The dimethoxy substitution also introduces electron-donating effects, which can modulate the electronic properties of the molecule and its reactivity in chemical reactions.

In recent years, there has been growing interest in the development of novel compounds with multifunctional properties for therapeutic applications. The unique combination of functional groups in 4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid makes it an attractive candidate for further investigation. Specifically, its potential as a chiral building block or intermediate in the synthesis of enantiomerically pure drugs has been explored by several research groups.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapeutics. The fluorenylmethoxycarbonyl group is commonly used in peptide synthesis as an protecting group for amino acids. However, its incorporation into a larger molecule like this one suggests that it could serve as a scaffold for designing more complex drug candidates. The carbamoyl group's ability to form hydrogen bonds also makes it a valuable feature for designing molecules that interact specifically with biological targets.

The 3,3-dimethoxybutyl side chain adds another layer of complexity to this compound. Its steric bulk can be used to optimize binding interactions by inducing conformational changes in both the ligand and the target protein. This feature is particularly important in drug design, where precise molecular recognition is crucial for therapeutic efficacy. Additionally, the dimethoxy groups can influence metabolic stability by affecting electron distribution within the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid with greater accuracy. Molecular docking studies have shown that this compound has potential binding affinity to various enzymes and receptors involved in diseases such as cancer and inflammation. These computational predictions have guided experimental efforts to synthesize analogs with improved pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl group typically requires a coupling reaction between fluorenylmethyl chloroformate and an amine derivative of butanoic acid. The subsequent installation of the carbamoyl group involves reaction with cyanogen bromide or another suitable carbodiimide reagent. Finally, the dimethoxybutyl side chain is introduced through a series of alkylation reactions.

The synthetic route must be carefully designed to minimize side reactions and byproduct formation. For instance, protecting groups may be necessary to prevent unwanted reactions between different functional groups during synthesis. Additionally, purification techniques such as column chromatography or recrystallization are essential to obtain high-purity material for biological testing.

The biological evaluation of 4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain enzymes implicated in cancer progression. The fluorenylmethoxycarbonyl group appears to enhance binding affinity by stabilizing interactions with hydrophobic pockets on the enzyme surface.

Furthermore, preliminary cell-based assays have indicated that this compound may have anti-inflammatory properties by modulating signaling pathways involved in inflammation response. The carbamoyl group's ability to interact with polar residues on target proteins likely contributes to its observed effects. These findings suggest that further optimization could lead to development into novel therapeutic agents.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique structural features make it suitable for investigating various biological processes at the molecular level. For example, researchers are exploring its use as a tool compound to study enzyme mechanisms or as a scaffold for designing next-generation drugs targeting neurological disorders.

The future direction for research on 4-(3,3-dimethoxybutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid includes both computational and experimental studies aimed at optimizing its pharmacological properties further. Advances in machine learning algorithms have made it possible to predict how modifications to its structure will affect its biological activity more efficiently than traditional methods alone could achieve.

In conclusion，this compound represents an exciting opportunity for innovation in pharmaceutical chemistry due to its multifunctional nature and potential therapeutic applications。By leveraging cutting-edge synthetic methods alongside modern computational techniques，researchers can continue exploring new ways this molecule might benefit human health。The journey from initial discovery through full clinical development remains long，however，the promise it holds makes it worth pursuing vigorously。